Cas no 852367-21-6 (1-4-(3-chlorophenyl)piperazin-1-yl-2-(1H-indol-3-yl)ethane-1,2-dione)

• Product Name: 1-4-(3-chlorophenyl)piperazin-1-yl-2-(1H-indol-3-yl)ethane-1,2-dione
• CAS No: 852367-21-6
• MF: C₂₀H₁₈ClN₃O₂
• MW: 367.828823566437
• CID: 6235979
• PubChem ID: 7087090
• Update Time: 2025-11-06

1-4-(3-chlorophenyl)piperazin-1-yl-2-(1H-indol-3-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-4-(3-chlorophenyl)piperazin-1-yl-2-(1H-indol-3-yl)ethane-1,2-dione
• F0675-0042
• MLS000419344
• 852367-21-6
• SMR000320097
• AB00601358-02
• CHEMBL1555703
• SR-01000008335-1
• 1-(4-(3-chlorophenyl)piperazin-1-yl)-2-(1H-indol-3-yl)ethane-1,2-dione
• HMS2605F24
• 1-[4-(3-chlorophenyl)piperazin-1-yl]-2-(1H-indol-3-yl)ethane-1,2-dione
• AKOS001870757
• CCG-136877
• SR-01000008335

• Inchi： 1S/C20H18ClN3O2/c21-14-4-3-5-15(12-14)23-8-10-24(11-9-23)20(26)19(25)17-13-22-18-7-2-1-6-16(17)18/h1-7,12-13,22H,8-11H2
• InChI Key： IRUWMWJRWLYLQO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(C(C(C2=CNC3C=CC=CC2=3)=O)=O)CC1

Computed Properties

• Exact Mass: 367.1087545g/mol
• Monoisotopic Mass: 367.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-4-(3-chlorophenyl)piperazin-1-yl-2-(1H-indol-3-yl)ethane-1,2-dione

Chemical Profile of 1-4-(3-chlorophenyl)piperazin-1-yl-2-(1H-indol-3-yl)ethane-1,2-dione (CAS No. 852367-21-6)

1-4-(3-chlorophenyl)piperazin-1-yl-2-(1H-indol-3-yl)ethane-1,2-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework combines a piperazine moiety with an indole ring system, linked through an ethane bridge terminated by a 1,2-dione functionality. The presence of a 3-chlorophenyl substituent further modulates its electronic and steric properties, making it a promising candidate for further investigation in drug discovery pipelines.

The compound’s unique structural features position it as a potential scaffold for developing novel therapeutic agents. Piperazine derivatives are well-known for their biological activity, often exhibiting properties such as serotonin receptor antagonism, dopamine receptor modulation, and antihistaminic effects. In contrast, indole-based compounds are frequently associated with pharmacological activities ranging from antimicrobial to anticancer properties. The combination of these two heterocyclic systems in 1-4-(3-chlorophenyl)piperazin-1-yl-2-(1H-indol-3-yl)ethane-1,2-dione suggests a multifaceted pharmacological profile that warrants thorough exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies indicate that the piperazine moiety may interact with transmembrane domains of G protein-coupled receptors (GPCRs), while the indole ring could engage in hydrophobic interactions or hydrogen bonding with key residues in protein binding pockets. The 1,2-dione group introduces potential sites for electrophilic or nucleophilic reactions, which could be exploited for further derivatization and optimization.

In the context of modern drug development, the synthesis and characterization of 1-4-(3-chlorophenyl)piperazin-1-yl-2-(1H-indol-3-yl)ethane-1,2-dione aligns with trends toward rational drug design and structure-based ligand optimization. The compound’s architecture allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability—critical factors for successful drug candidates. Furthermore, its novelty suggests potential therapeutic applications in areas where existing treatments are limited or non-existent.

Current research initiatives involving this compound focus on its pharmacological evaluation across various disease models. Preliminary in vitro studies have hinted at potential activity against neurological disorders characterized by dysregulated neurotransmitter signaling. The 3-chlorophenyl substituent is particularly noteworthy, as chlorinated aromatic rings are frequently found in bioactive molecules due to their ability to enhance binding affinity and metabolic resilience. However, detailed toxicological assessments remain essential to ensure safety before progressing to clinical trials.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising hits like 1-4-(3-chlorophenyl)piperazin-1-yl-2-(1H-indol-3-yl)ethane-1,2-dione from large compound libraries. Such methodologies allow researchers to rapidly assess biological activity across multiple targets simultaneously, streamlining the hit-toLead optimization process. Additionally, advances in synthetic methodologies have made it feasible to generate analogs of this compound with modified substituents or functional groups, enabling systematic exploration of structure/activity relationships.

The intersection of medicinal chemistry with artificial intelligence (AI) has further enhanced the potential of compounds like 1-4-(3-chlorophenyl)piperazin-1-yl-2-(1H-indol-3-y)ethane - 1 , 2 -dione by enabling predictive modeling of pharmacokinetic parameters and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. These computational tools can help guide synthetic efforts toward molecules with optimized properties even before experimental synthesis begins. Such innovations underscore the dynamic nature of contemporary pharmaceutical research and development.

From a synthetic chemistry perspective, 1 - 4 - ( 3 - chlorophenyl ) piperazin - 1 - yl - 2 - ( 1 H - indol - 3 - yl ) ethane - 1 , 2 - dione exemplifies the sophistication achievable through multi-step organic synthesis. Key synthetic strategies may involve palladium-catalyzed cross-coupling reactions to establish the carbon-carbon bonds between the piperazine and indole moieties, followed by oxidation or condensation steps to introduce the dione functionality at the ethane bridge. Such transformations highlight the expertise required in modern medicinal chemistry laboratories.

The compound’s relevance extends beyond academic research into industrial applications, where pharmaceutical companies invest heavily in developing novel molecular entities for commercialization. Collaborative efforts between academia and industry are increasingly common, leveraging shared resources to accelerate drug discovery programs. The potential therapeutic value of 1 - 4 - ( 3 - chlorophenyl ) piperazin - 1 - yl - 2 - ( 1 H - indol - 3 - yl ) ethane - 1 , 2 - dione make it an attractive candidate for such partnerships.

In summary, CAS No.852367–21–6, corresponding to           > >   >   >   >   >   >   >   >